2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[1-ethyl-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C19H25N3O2S/c1-3-22-17(15-7-9-16(24-2)10-8-15)13-20-19(22)25-14-18(23)21-11-5-4-6-12-21/h7-10,13H,3-6,11-12,14H2,1-2H3
• InChI Key: JBCGCQRPFKLWET-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1SCC(=O)N2CCCCC2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol

Description

2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H25N3O2S and its molecular weight is 359.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds structurally related to "2-((1-ethyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone" have been explored for their antimicrobial properties. For instance, new approaches for synthesizing thiazoles and their fused derivatives have demonstrated significant antimicrobial activities against bacterial and fungal strains such as Escherichia coli, Xanthomonas citri, Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008). These findings suggest the potential of structurally related compounds in developing new antimicrobial agents.

Anticancer Applications

Microwave-assisted synthesis techniques have been used to create thiazolyl(hydrazonoethyl)thiazoles, showing promise as anti-breast cancer agents. A study demonstrated that derivatives synthesized using a one-pot three-component reaction exhibited promising antitumor activities against MCF-7 tumor cells, indicating the potential of similar compounds in cancer therapy (Mahmoud et al., 2021).

Synthesis and Characterization

Research on the synthesis of arzoxifene, a compound with a similar structural motif, involved key intermediates that bear resemblance to the compound , demonstrating the complexity and potential of such structures in pharmaceutical development (Ya-fei, 2011).

Advanced Materials and Other Applications

Studies have also explored the synthesis, characterization, and applications of similar compounds in materials science, highlighting their utility in creating novel materials with potential applications ranging from electronics to biomaterials. For instance, the electrochemical synthesis based on the oxidation of related compounds in the presence of nucleophiles has opened new avenues in materials synthesis (Amani & Nematollahi, 2012).